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Chinensine B Chinensine B
Brand Name: Vulcanchem
CAS No.: 849245-34-7
VCID: VC0022611
InChI: InChI=1S/C20H28O3/c1-13-6-9-16-19(2,3)10-5-11-20(16,4)15(13)8-7-14-12-17(21)23-18(14)22/h7-8,12,15-16,18,22H,1,5-6,9-11H2,2-4H3/b8-7+/t15-,16-,18?,20+/m0/s1
SMILES: CC1(CCCC2(C1CCC(=C)C2C=CC3=CC(=O)OC3O)C)C
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol

Chinensine B

CAS No.: 849245-34-7

Reference Standards

VCID: VC0022611

Molecular Formula: C20H28O3

Molecular Weight: 316.4 g/mol

Chinensine B - 849245-34-7

CAS No. 849245-34-7
Product Name Chinensine B
Molecular Formula C20H28O3
Molecular Weight 316.4 g/mol
IUPAC Name 3-[(E)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2-hydroxy-2H-furan-5-one
Standard InChI InChI=1S/C20H28O3/c1-13-6-9-16-19(2,3)10-5-11-20(16,4)15(13)8-7-14-12-17(21)23-18(14)22/h7-8,12,15-16,18,22H,1,5-6,9-11H2,2-4H3/b8-7+/t15-,16-,18?,20+/m0/s1
Standard InChIKey KJUPGEKTXQYTSU-AKHYNURPSA-N
Isomeric SMILES C[C@]12CCCC([C@@H]1CCC(=C)[C@@H]2/C=C/C3=CC(=O)OC3O)(C)C
SMILES CC1(CCCC2(C1CCC(=C)C2C=CC3=CC(=O)OC3O)C)C
Canonical SMILES CC1(CCCC2(C1CCC(=C)C2C=CC3=CC(=O)OC3O)C)C
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PubChem Compound 11313123
Last Modified Nov 11 2021
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